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Compound of Interest

Compound Name: Roxatidine Acetate Hydrochloride

Cat. No.: B1679587

Essential Safety and Handling Guide for
Roxatidine Acetate Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Roxatidine Acetate Hydrochloride. The following
procedures are designed to ensure a safe laboratory environment and proper disposal of the
substance.

Operational and Disposal Plan

Safe handling of Roxatidine Acetate Hydrochloride requires strict adherence to the following
personal protective equipment (PPE) guidelines and handling procedures.

Personal Protective Equipment (PPE) Requirements

It is imperative to use appropriate personal protective equipment to minimize exposure and
ensure safety.
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Protection Type

Equipment Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
safety glasses with side-
shields conforming to EN 166
(EU) or NIOSH (US)
standards. A face shield may
be required in situations with a
higher risk of splashing.[1][2]
[3]

Protects eyes from dust
particles and potential

splashes.

Skin Protection

Chemical-resistant, impervious
gloves.[1][2][4] Fire/flame
resistant and impervious
clothing or a protective suit is

also recommended.[1][2]

Prevents skin contact with the
chemical, which may be
harmful if absorbed.[4][5]

Respiratory Protection

A dust mask or, if exposure
limits are exceeded or irritation
is experienced, a full-face
respirator.[1][2][3][4] Work
should be conducted in a well-
ventilated area, preferably with

a local exhaust system.[1][2][6]

Avoids inhalation of dust
particles, which is a potential

route of exposure.[4][5]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of the compound and the

safety of laboratory personnel.

e Handling:

o Ensure adequate ventilation and handle in a designated area to prevent dust formation

and dispersion.[1][2][6]

o Avoid contact with skin, eyes, and clothing.[1][2][6]

o Wash hands and face thoroughly after handling.[1][2][3][7]
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o Do not eat, drink, or smoke in the handling area.[1][2][3][7]

e Storage:

o Keep the container tightly closed.[1][2][3][6]

o Store in a dry, cool, and well-ventilated place.[1][3][4][6]

o Store away from incompatible materials such as strong oxidizing agents.[3][6]
Disposal Plan

Dispose of Roxatidine Acetate Hydrochloride and its containers in accordance with all
applicable local, regional, national, and international regulations.[1][2][3][7]

» Waste Disposal:
o Disposal should be entrusted to a licensed waste disposal company.[2]

o One suggested method is to dissolve or mix the material with a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[3][4][6]

o Contaminated Packaging:
o Containers should be completely emptied before disposal.[2]
o Dispose of as unused product in accordance with regulations.[6]

Quantitative Data

The following table summarizes the available quantitative data for Roxatidine Acetate
Hydrochloride. Occupational exposure limits have not been established.[1][2]
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Property Value Source
Chemical Formula C19H28N204 - HCI [3]
Melting Point 145-146 °C [ 293-295 °F [4]
148 °C /298 °F [2]
Acute Toxicity: Oral LD50

509 mg/kg [7]
(Mouse)
Acute Toxicity: Oral LD50 (Rat) 755 mg/kg [7]
Acute Toxicity: Intraperitoneal

227 mg/kg [7]
LD50 (Rat)
Acute Toxicity: Subcutaneous

384 mg/kg [7]
LD50 (Mouse)
Acute Toxicity: Subcutaneous

595 mg/kg [7]
LD50 (Rat)
Acute Toxicity: Intravenous

83 mg/kg [7]
LD50 (Mouse)
Acute Toxicity: Intravenous

110 mg/kg [7]

LD50 (Rat)

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not available within standard
Safety Data Sheets. This information is typically found in specialized toxicology literature.

Emergency Procedures Workflow

The following diagram illustrates the procedural workflow for handling an accidental spill of
Roxatidine Acetate Hydrochloride.
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Chemical Spill Response Workflow

Spill Detected

mmediate Action

Evacuate Personnel
and Secure Area

'

Don Appropriate PPE
(Respirator, Gloves, Suit, Goggles)

'

Contain Spill
(Prevent entry into drains)

i

Clean Up Spill
(Sweep solid material or absorb liquid)

'

Collect Waste
in a suitable, closed container for disposal

'

Decontaminate Spill Area

'

Dispose of Waste
(Follow approved procedures)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Roxatidine Acetate Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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